Cas no 2231674-66-9 (1-(6-Chloro-4-methylpyridin-3-yl)-2,2,2-trifluoroethanone)

• Product Name: 1-(6-Chloro-4-methylpyridin-3-yl)-2,2,2-trifluoroethanone
• CAS No: 2231674-66-9
• MF: C₈H₅ClF₃NO
• MW: 223.579611539841
• MDL: MFCD31621130
• CID: 4783512
• Update Time: 2025-06-15

1-(6-Chloro-4-methylpyridin-3-yl)-2,2,2-trifluoroethanone Chemical and Physical Properties

Names and Identifiers

• 1-(6-Chloro-4-methylpyridin-3-yl)-2,2,2-trifluoroethanone

• MDL： MFCD31621130
• Inchi： 1S/C8H5ClF3NO/c1-4-2-6(9)13-3-5(4)7(14)8(10,11)12/h2-3H,1H3
• InChI Key： SHCSZXBSNXHULE-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C(C=N1)C(C(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• XLogP3: 3
• Topological Polar Surface Area: 30

Additional information on 1-(6-Chloro-4-methylpyridin-3-yl)-2,2,2-trifluoroethanone

Comprehensive Overview of 1-(6-Chloro-4-methylpyridin-3-yl)-2,2,2-trifluoroethanone (CAS No. 2231674-66-9)

1-(6-Chloro-4-methylpyridin-3-yl)-2,2,2-trifluoroethanone (CAS No. 2231674-66-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyridine backbone and trifluoroacetyl functional group, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structural features, including the chloro and methyl substituents, contribute to its reactivity and versatility in chemical transformations.

The growing interest in 1-(6-Chloro-4-methylpyridin-3-yl)-2,2,2-trifluoroethanone is driven by its potential applications in drug discovery and material science. Researchers are particularly focused on its role in developing heterocyclic compounds, which are pivotal in designing kinase inhibitors and antimicrobial agents. Recent studies highlight its utility in cross-coupling reactions, a hot topic in synthetic chemistry, where it serves as a precursor for fluorinated building blocks.

From an industrial perspective, the demand for CAS No. 2231674-66-9 has surged due to its compatibility with green chemistry principles. Its trifluoromethyl group enhances metabolic stability, making it a valuable candidate for prodrug development. This aligns with the current trend of optimizing ADME properties (Absorption, Distribution, Metabolism, and Excretion) in pharmaceutical formulations.

One of the most frequently searched questions about this compound revolves around its synthetic routes. The most common method involves the Friedel-Crafts acylation of 6-chloro-4-methylpyridine with trifluoroacetic anhydride, followed by purification via column chromatography. Alternative approaches, such as palladium-catalyzed reactions, are also explored to improve yield and scalability.

Environmental and safety considerations are another critical aspect of 1-(6-Chloro-4-methylpyridin-3-yl)-2,2,2-trifluoroethanone. While it is not classified as hazardous under standard regulations, proper handling protocols are recommended to minimize exposure. Researchers often inquire about its storage conditions, which typically involve keeping the compound in a cool, dry place under inert atmosphere to prevent degradation.

In the context of intellectual property, several patents have been filed for derivatives of CAS No. 2231674-66-9, particularly in the fields of crop protection and medicinal chemistry. This underscores its commercial viability and the competitive landscape surrounding its applications.

Looking ahead, the compound’s potential in personalized medicine and bioconjugation techniques is a promising area of exploration. With advancements in high-throughput screening, 1-(6-Chloro-4-methylpyridin-3-yl)-2,2,2-trifluoroethanone could play a pivotal role in identifying novel therapeutic targets.

For laboratories and manufacturers, sourcing high-purity 2231674-66-9 remains a priority. Analytical techniques such as HPLC and NMR spectroscopy are essential for quality control, ensuring compliance with industry standards. Suppliers often highlight its batch-to-batch consistency as a key selling point.

In summary, 1-(6-Chloro-4-methylpyridin-3-yl)-2,2,2-trifluoroethanone (CAS No. 2231674-66-9) represents a cutting-edge intermediate with multifaceted applications. Its relevance to drug development, agrochemical innovation, and material science positions it as a compound of enduring scientific and industrial interest.